Cas no 2446-51-7 (N-Methoxybenzamide)

• Product Name: N-Methoxybenzamide
• CAS No: 2446-51-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD19439675
• CID: 1417398
• PubChem ID: 12355457
• Update Time: 2025-06-12

N-Methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-methoxy-
• N-methoxybenzamide
• AKOS009129070
• PBQZQTQFQFYBNJ-UHFFFAOYSA-N
• CHEMBL2436417
• N-methoxy-benzamide
• W17974
• SCHEMBL810200
• DTXSID70493682
• MFCD19439675
• AS-19791
• SCHEMBL8773447
• W-206894
• CAA44651
• DB-231511
• SB75875
• CS-0155863
• A912053
• A822135
• 2446-51-7
• N-Methoxybenzamide

• MDL： MFCD19439675
• Inchi： 1S/C8H9NO2/c1-11-9-8(10)7-5-3-2-4-6-7/h2-6H,1H3,(H,9,10)
• InChI Key： PBQZQTQFQFYBNJ-UHFFFAOYSA-N
• SMILES： O(C)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Melting Point: 56-59°C
• PSA: 38.33

N-Methoxybenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-Methoxybenzamide

Introduction to N-Methoxybenzamide (CAS No. 2446-51-7)

N-Methoxybenzamide, a compound with the chemical formula C₇H₇NO₂ and the CAS number 2446-51-7, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to the class of amides and has garnered considerable attention due to its versatile applications and potential in various biochemical processes.

The structural integrity of N-Methoxybenzamide is characterized by a benzene ring substituted with a methoxy group and an amide functional group. This unique configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The benzamide moiety, in particular, is known for its role in drug design and development, often serving as a pharmacophore in medicinal chemistry.

In recent years, N-Methoxybenzamide has been extensively studied for its pharmacological properties. Research has demonstrated its potential as a precursor in the synthesis of various bioactive molecules. One notable area of interest is its application in the development of protease inhibitors, which are crucial in treating inflammatory diseases and cancer. The methoxy group enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

Moreover, the compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes exhibit interesting catalytic properties, making them useful in organic synthesis and industrial processes. The versatility of N-Methoxybenzamide underscores its importance as a building block in both academic research and industrial applications.

Recent advancements in computational chemistry have further highlighted the significance of N-Methoxybenzamide. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches have enabled researchers to predict the binding affinities and mechanisms of action of derivatives of N-Methoxybenzamide, facilitating the development of novel therapeutic agents.

The synthesis of N-Methoxybenzamide itself is an area of active investigation. Researchers have developed efficient synthetic routes that optimize yield and purity, making it more accessible for large-scale applications. One such method involves the reaction of aniline derivatives with methoxymalononitrile under controlled conditions. This approach not only provides a straightforward route to N-Methoxybenzamide but also offers opportunities for modifying its structure to tailor specific properties.

In conclusion, N-Methoxybenzamide (CAS No. 2446-51-7) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features and versatile applications make it a cornerstone in ongoing research efforts. As scientific understanding advances, the potential uses of N-Methoxybenzamide are expected to expand, further solidifying its role as a critical component in modern chemistry.